N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide

• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C17H27N3O/c1-4-19-7-9-20(10-8-19)6-5-17(21)18-16-12-14(2)11-15(3)13-16/h11-13H,4-10H2,1-3H3,(H,18,21)
• InChI Key: YDQCXTHLKWRTPB-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)CCC(=O)NC2=CC(=CC(=C2)C)C

Description

N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide, also known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH). FAAH is an enzyme that breaks down endocannabinoids, which are natural compounds in the body that regulate pain, mood, and appetite. By inhibiting FAAH, URB597 increases the levels of endocannabinoids in the body, leading to potential therapeutic benefits.

Mechanism of Action

N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide works by inhibiting FAAH, which leads to increased levels of endocannabinoids in the body. Endocannabinoids bind to cannabinoid receptors in the body, which are involved in a variety of physiological processes such as pain, mood, and appetite regulation.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide has been shown to increase levels of anandamide, an endocannabinoid that plays a role in pain regulation and mood. It has also been shown to increase levels of 2-arachidonoylglycerol (2-AG), another endocannabinoid that is involved in pain and inflammation. N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide has been shown to have analgesic and anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide has several advantages for use in lab experiments. It is a selective inhibitor of FAAH, which means it does not affect other enzymes or receptors in the body. It has also been shown to have a good safety profile in animal studies. However, N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide has a short half-life, which may limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide. One area of interest is its potential use in treating addiction, as endocannabinoids play a role in reward processing and drug-seeking behavior. N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide may also have potential as a treatment for pain and inflammation. Further research is needed to fully understand the potential therapeutic benefits of N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide.

Synthesis Methods

N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide can be synthesized through a multistep reaction starting from 3,5-dimethylbenzoyl chloride and 4-ethylpiperazine. The final step involves reacting the intermediate with 3-(1,1-dimethyl-1,3-dihydro-benzo[e]indol-2-yl)-N-(pyridin-3-yl)acrylamide to yield N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide.

Scientific Research Applications

N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, anxiolytic, and antidepressant effects in animal models. N-(3,5-dimethylphenyl)-3-(4-ethylpiperazin-1-yl)propanamide has also been studied for its potential use in treating addiction, as endocannabinoids play a role in reward processing and drug-seeking behavior.